Cas no 851398-38-4 (4-(Furan-2-ylmethyl)-5-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-(Furan-2-ylmethyl)-5-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol
• CAS No: 851398-38-4
• MF: C₁₄H₁₃N₃OS
• MW: 271.337521314621
• CID: 3057611
• PubChem ID: 2466764
• Update Time: 2025-10-28

4-(Furan-2-ylmethyl)-5-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-(2-furylmethyl)-5-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol
• AKOS000117813
• 4-(furan-2-ylmethyl)-3-(2-methylphenyl)-1H-1,2,4-triazole-5-thione
• 4-(furan-2-ylmethyl)-5-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol
• Z57985999
• SR-01000063391-1
• SR-01000063391
• EN300-11980
• 851398-38-4
• 4-[(furan-2-yl)methyl]-5-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol
• CS-0224515
• 4-(Furan-2-ylmethyl)-5-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol

• Inchi： 1S/C14H13N3OS/c1-10-5-2-3-7-12(10)13-15-16-14(19)17(13)9-11-6-4-8-18-11/h2-8H,9H2,1H3,(H,16,19)
• InChI Key： DAKNLYLTGOGIAY-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2C=CC=CC=2C)N1CC1=CC=CO1

Computed Properties

• Exact Mass: 271.07793322Da
• Monoisotopic Mass: 271.07793322Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 72.9Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 390.8±52.0 °C at 760 mmHg
• Flash Point: 190.1±30.7 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

4-(Furan-2-ylmethyl)-5-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 4-(Furan-2-ylmethyl)-5-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol

Comprehensive Analysis of 4-(Furan-2-ylmethyl)-5-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol (CAS No. 851398-38-4)

The compound 4-(Furan-2-ylmethyl)-5-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol (CAS No. 851398-38-4) is a heterocyclic organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material sciences. This 1,2,4-triazole derivative incorporates a furan ring and a thiol functional group, making it a versatile scaffold for drug discovery and chemical synthesis. Researchers are particularly interested in its bioactive properties, which may contribute to its role in developing novel therapeutic agents.

One of the most frequently searched questions about this compound is: "What are the potential applications of 4-(Furan-2-ylmethyl)-5-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol?" Current studies suggest that its triazole-thiol core exhibits promising antimicrobial and antioxidant activities, aligning with the growing demand for new antimicrobial agents amid rising antibiotic resistance. Additionally, its furan moiety may enhance its bioavailability, a critical factor in drug design. These properties make it a candidate for further investigation in medicinal chemistry and pharmacology.

Another hot topic in the scientific community is the synthetic pathways for CAS No. 851398-38-4. Researchers often explore "efficient synthesis methods for 1,2,4-triazole derivatives" to optimize yield and purity. The compound can be synthesized via cyclization reactions involving hydrazine derivatives and carbonyl compounds, followed by functionalization with furan and thiol groups. Recent advancements in green chemistry have also prompted investigations into solvent-free or catalytic approaches to reduce environmental impact.

The structural-activity relationship (SAR) of 4-(Furan-2-ylmethyl)-5-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol is another area of intense research. Scientists are examining how modifications to the furan or phenyl groups affect its biological activity. For instance, substituting the 2-methylphenyl group with other aromatic systems could alter its binding affinity to target proteins, a key consideration in drug development. Such studies are often linked to searches like "how to improve the efficacy of triazole-based compounds."

In material science, this compound’s thiol group offers opportunities for surface modification and nanotechnology applications. Its ability to form self-assembled monolayers (SAMs) on metal surfaces is particularly relevant for sensor development and electronic devices. Queries such as "triazole-thiols in material science" reflect the interdisciplinary interest in this molecule.

To summarize, 4-(Furan-2-ylmethyl)-5-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol (CAS No. 851398-38-4) is a multifaceted compound with broad potential in pharmaceuticals, materials, and chemical synthesis. Its unique structure and functional groups continue to inspire innovative research, addressing both scientific challenges and industry needs. As interest grows, so does the demand for high-purity samples and detailed analytical data, underscoring its importance in modern chemistry.